Cas no 467442-18-8 (2-(2,6-Difluorophenyl)1,3-dioxolane)

• Product Name: 2-(2,6-Difluorophenyl)1,3-dioxolane
• CAS No: 467442-18-8
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD06209063
• CID: 5078624
• Update Time: 2026-03-01

2-(2,6-Difluorophenyl)1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Difluorophenyl)1,3-dioxolane
• 2-(2,6-difluorophenyl)-1,3-dioxolane

• MDL： MFCD06209063
• Inchi： 1S/C9H8F2O2/c10-6-2-1-3-7(11)8(6)9-12-4-5-13-9/h1-3,9H,4-5H2
• InChI Key： NKMLLTBCXNMBBP-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1OCCO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5

Additional information on 2-(2,6-Difluorophenyl)1,3-dioxolane

2-(2,6-Difluorophenyl)1,3-dioxolane (CAS No. 467442-18-8): An Overview of Its Synthesis, Properties, and Applications

2-(2,6-Difluorophenyl)1,3-dioxolane (CAS No. 467442-18-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its dioxolane ring and the presence of a 2,6-difluorophenyl substituent, which imparts distinct chemical and physical properties.

The synthesis of 2-(2,6-Difluorophenyl)1,3-dioxolane typically involves a multi-step process that begins with the formation of the dioxolane ring. One common approach is to react a suitable diol with a 2,6-difluorobenzaldehyde derivative under appropriate conditions. The resulting intermediate can then be further modified to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, the use of transition-metal catalysts and green solvents has significantly reduced the environmental impact of these reactions.

The physical properties of 2-(2,6-Difluorophenyl)1,3-dioxolane are influenced by its molecular structure. It is a colorless liquid with a relatively high boiling point and low volatility. The presence of the fluorine atoms on the phenyl ring enhances its stability and solubility in various solvents. These properties make it an attractive candidate for use in pharmaceutical formulations and as a building block in organic synthesis.

In terms of chemical reactivity, 2-(2,6-Difluorophenyl)1,3-dioxolane exhibits interesting behavior due to the presence of the dioxolane ring and the fluorinated phenyl group. The dioxolane ring can undergo ring-opening reactions under specific conditions, which can be exploited for the synthesis of more complex molecules. Additionally, the fluorine atoms on the phenyl ring can participate in various substitution reactions, making this compound a valuable intermediate in the preparation of fluorinated derivatives.

The biological activity of 2-(2,6-Difluorophenyl)1,3-dioxolane has been a subject of extensive research. Studies have shown that compounds containing this scaffold exhibit promising pharmacological properties. For example, derivatives of 2-(2,6-Difluorophenyl)1,3-dioxolane have been investigated for their potential as antiviral agents and as inhibitors of specific enzymes involved in disease pathways. The introduction of functional groups at different positions on the molecule can fine-tune its biological activity and selectivity.

In the pharmaceutical industry, 2-(2,6-Difluorophenyl)1,3-dioxolane is used as a key intermediate in the synthesis of several drug candidates. Its unique structure allows for the creation of compounds with improved pharmacokinetic profiles and reduced side effects. Clinical trials involving these derivatives have shown promising results in treating various conditions, including viral infections and metabolic disorders.

Beyond pharmaceutical applications, 2-(2,6-Difluorophenyl)1,3-dioxolane has found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive ligand for coordination chemistry applications. Additionally, its low volatility and high thermal stability make it suitable for use in polymer formulations and coatings.

The environmental impact of 2-(2,6-Difluorophenyl)1,3-dioxolane is an important consideration in its production and use. Recent studies have focused on developing more sustainable synthetic routes that minimize waste generation and energy consumption. Green chemistry principles are increasingly being applied to ensure that the production process is both efficient and environmentally friendly.

In conclusion, 2-(2,6-Difluorophenyl)1,3-dioxolane (CAS No. 467442-18-8) is a multifaceted compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development of novel compounds with improved properties and functionalities. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in various scientific fields.